Cas no 2680889-30-7 (5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680889-30-7
• MF: C₉H₄BrClF₃NO₃
• MW: 346.485171318054
• CID: 5628641
• PubChem ID: 165935187
• Update Time: 2025-11-01

5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28298005
• 2680889-30-7
• 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4BrClF3NO3/c10-4-1-3(7(16)17)6(2-5(4)11)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： UXJWMRXYVLASAU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 344.90152g/mol
• Monoisotopic Mass: 344.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid

5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic Acid: A Comprehensive Overview

5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680889-30-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and a trifluoroacetamido group attached to a benzoic acid scaffold. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The synthesis of 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid involves a series of well-defined chemical reactions. Typically, the process begins with the bromination and chlorination of a substituted benzene ring, followed by the introduction of the trifluoroacetamido group through an amide formation reaction. The specific synthetic pathways can vary depending on the desired purity and yield, but common methods include nucleophilic substitution and electrophilic aromatic substitution reactions.

In recent years, 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the development of novel drugs. The presence of the trifluoroacetamido group imparts unique pharmacological properties to the molecule, such as enhanced metabolic stability and improved solubility. These characteristics are crucial for optimizing drug delivery and bioavailability.

Research has also focused on the biological activity of 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a promising lead compound for the treatment of inflammatory diseases.

The physicochemical properties of 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and confirm the presence of the key functional groups. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

In terms of safety and environmental impact, 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid is classified as a non-hazardous chemical when handled properly. However, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The commercial availability of 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid has increased in recent years due to its growing importance in research and development. Several specialized chemical suppliers now offer this compound in various grades and quantities to meet the diverse needs of researchers and pharmaceutical companies. The purity levels typically range from 95% to 99%, depending on the intended application.

In conclusion, 5-Bromo-4-chloro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680889-30-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.